Cas no 1261895-03-7 (3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol)

• Product Name: 3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol
• CAS No: 1261895-03-7
• MF: C₁₅H₁₀F₃NO₂
• MW: 293.240614414215
• MDL: MFCD18314554
• CID: 2761849
• PubChem ID: 53220228
• Update Time: 2025-10-29

3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261895-03-7
• DTXSID90684999
• 5-Hydroxy-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carbonitrile
• 3-CYANO-5-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)PHENOL
• MFCD18314554
• 3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol, 95%
• 3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol

• MDL： MFCD18314554
• Inchi： 1S/C15H10F3NO2/c1-21-14-3-2-10(7-13(14)15(16,17)18)11-4-9(8-19)5-12(20)6-11/h2-7,20H,1H3
• InChI Key： DQQLLKSJQFBQHD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=C(C#N)C=C(C=1)O)OC)(F)F

Computed Properties

• Exact Mass: 293.06636305Da
• Monoisotopic Mass: 293.06636305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.3Ų

Additional information on 3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol

3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol (CAS No. 1261895-03-7): A Versatile Chemical Intermediate for Advanced Applications

3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol (CAS No. 1261895-03-7) is an important chemical intermediate with a unique molecular structure that combines cyano, methoxy, and trifluoromethyl functional groups. This compound has gained significant attention in pharmaceutical and material science research due to its versatile reactivity and potential applications. The presence of both electron-withdrawing (cyano and trifluoromethyl) and electron-donating (methoxy) groups makes this phenol derivative particularly interesting for designing novel drug candidates and functional materials.

The molecular structure of 3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol features a central phenol ring substituted with a cyano group at the 3-position and a complex 4-methoxy-3-trifluoromethylphenyl moiety at the 5-position. This arrangement creates unique electronic properties that are currently being explored in various research areas. Scientists are particularly interested in how the trifluoromethyl group influences the compound's lipophilicity and metabolic stability, which are crucial factors in medicinal chemistry applications.

Recent studies have highlighted the potential of CAS 1261895-03-7 in the development of small molecule therapeutics, especially for targets requiring modulation of protein-protein interactions. The compound's ability to serve as a hydrogen bond donor (through the phenolic OH) and acceptor (via the cyano group) makes it valuable for designing enzyme inhibitors. Researchers are investigating its incorporation into kinase inhibitors and GPCR modulators, addressing current pharmaceutical challenges in oncology and CNS disorders.

In material science, 3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol has shown promise as a building block for advanced polymers and liquid crystal materials. The trifluoromethyl group contributes to enhanced thermal stability and unique optical properties, while the cyano group offers sites for further chemical modification. These characteristics are particularly relevant for developing OLED materials and photoresists for next-generation display technologies.

The synthesis of 1261895-03-7 typically involves multi-step organic reactions starting from commercially available precursors. Recent optimization efforts have focused on improving yield and purity while reducing environmental impact, aligning with the growing demand for green chemistry approaches in fine chemical production. Advanced purification techniques such as preparative HPLC and recrystallization are commonly employed to achieve the high purity required for research applications.

From a commercial perspective, 3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol has seen increasing demand from both academic and industrial research laboratories. The compound is typically supplied in milligram to kilogram quantities with purity levels ranging from 95% to 99+%. Proper storage conditions (typically under inert atmosphere at low temperatures) are recommended to maintain stability, especially given the sensitivity of the cyano group to hydrolysis under certain conditions.

Analytical characterization of CAS 1261895-03-7 employs standard techniques including NMR spectroscopy (1H, 13C, and 19F), mass spectrometry, and HPLC analysis. The compound's unique structural features produce distinctive spectral signatures that aid in quality control and verification. Researchers have also developed specialized HPLC methods for monitoring the compound's stability under various conditions.

Looking forward, the applications of 3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol are expected to expand as researchers continue to explore its potential in drug discovery and material innovation. Current investigations focus on its use as a precursor for more complex molecular architectures, particularly in the development of targeted therapeutics and high-performance materials. The compound's unique combination of functional groups positions it as a valuable tool for addressing contemporary challenges in these fields.

For researchers working with 1261895-03-7, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard conditions, good laboratory practice dictates careful management of all chemical substances. The compound's safety profile continues to be evaluated as part of ongoing research into its various applications.

The growing scientific literature surrounding 3-Cyano-5-(4-methoxy-3-trifluoromethylphenyl)phenol reflects its increasing importance in chemical research. Recent publications have explored its use in medicinal chemistry, material science, and chemical biology, with particular emphasis on structure-activity relationships and synthetic methodology development. This expanding knowledge base supports the compound's continued relevance in addressing current scientific challenges.